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Compound of Interest

Compound Name: Benzyl mercaptan

Cat. No.: B042178 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the core thermochemical

properties of benzyl mercaptan (phenylmethanethiol). The following sections detail its

enthalpy of formation, entropy, heat capacity, and vapor pressure, supported by experimental

methodologies. All quantitative data is presented in easily digestible tables, and a logical

workflow for determining these properties is visualized.

Core Thermochemical Data
The thermochemical properties of benzyl mercaptan are crucial for understanding its stability,

reactivity, and behavior in various chemical and pharmaceutical processes. The following

tables summarize the key quantitative data available for this compound.

Table 1: Enthalpy of Formation of Benzyl Mercaptan
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Phase
Enthalpy of
Formation
(ΔfH°)

Temperature
(K)

Method Reference

Liquid 41.8 ± 1.3 kJ/mol 298.15
Combustion

Calorimetry
[1]

Gas 94.1 ± 1.7 kJ/mol 298.15

Combustion and

Vaporization

Heats

[2]

Table 2: Molar Entropy and Heat Capacity of Benzyl Mercaptan

Property Value
Temperature
(K)

Method Reference

Molar Heat

Capacity (Cp) of

Liquid

184.94 J/(mol·K) 298.15 DIPPR Database [3]

Note: An experimental value for the standard molar entropy of benzyl mercaptan was not

found in the surveyed literature. As an approximation, the standard molar entropy of liquid

benzenethiol (thiophenol), a structurally similar compound, is 221.8 J/(mol·K) at 298.15 K, as

determined by adiabatic calorimetry[4].

Table 3: Vapor Pressure of Benzyl Mercaptan

Temperature (°C) Vapor Pressure (mmHg) Reference

25 0.47 [5]

20 0.375 (0.5 mbar) [6]

Experimental Protocols
The determination of the thermochemical properties of organosulfur compounds like benzyl
mercaptan requires precise and specialized experimental techniques. The following sections
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outline the methodologies employed for the key experiments cited.

Combustion Calorimetry for Enthalpy of Formation
The standard enthalpy of formation of benzyl mercaptan in the liquid phase is determined by

combustion calorimetry. This technique measures the heat released during the complete

combustion of the compound in a controlled oxygen environment.

Apparatus:

A high-precision bomb calorimeter, typically a rotating bomb calorimeter for sulfur-containing

compounds to ensure complete oxidation and dissolution of sulfur oxides.

A platinum crucible to hold the sample.

A cotton fuse for ignition.

A precise thermometer or temperature sensor to measure the temperature change of the

water bath.

Procedure:

A precisely weighed sample of pure benzyl mercaptan (typically 0.5-1.0 g) is placed in the

platinum crucible.

A known amount of water is added to the bomb to dissolve the sulfur and nitrogen oxides

formed during combustion.

The bomb is sealed and pressurized with pure oxygen to approximately 30 atm.

The bomb is placed in a calorimeter can containing a known mass of water.

The initial temperature of the water is recorded.

The sample is ignited by passing an electric current through the fuse.

The temperature of the water is monitored until it reaches a maximum and then begins to

cool.
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The final temperature is recorded after applying corrections for heat exchange with the

surroundings (e.g., using the Regnault-Pfaundler or Dickinson method).

The bomb is depressurized, and the contents are analyzed for the formation of sulfuric and

nitric acids to apply the necessary thermochemical corrections (Washburn corrections).

The energy equivalent of the calorimeter is determined by burning a standard substance with

a known heat of combustion, such as benzoic acid.

The standard enthalpy of combustion is calculated from the corrected temperature rise and

the energy equivalent of the calorimeter.

The standard enthalpy of formation is then derived using Hess's law, from the standard

enthalpies of formation of the combustion products (CO₂, H₂O, and H₂SO₄).

Determination of Enthalpy of Vaporization
The enthalpy of vaporization, which is used to calculate the gas-phase enthalpy of formation

from the liquid-phase value, can be determined using various methods, including:

Ebulliometry: Measuring the boiling point of the liquid at different external pressures. The

relationship between vapor pressure and temperature is then used with the Clausius-

Clapeyron equation to determine the enthalpy of vaporization.

Calorimetric Methods: Direct measurement of the heat required to vaporize a known amount

of substance using a vaporization calorimeter.

Adiabatic Calorimetry for Heat Capacity and Entropy
The molar heat capacity and, subsequently, the standard molar entropy of benzyl mercaptan
can be determined using adiabatic calorimetry. This technique measures the heat required to

raise the temperature of a sample by a small increment under conditions where no heat is

exchanged with the surroundings.

Apparatus:

An adiabatic calorimeter consisting of a sample vessel, an adiabatic shield, and a vacuum

jacket.
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A platinum resistance thermometer for precise temperature measurement.

A heater to supply a known amount of energy to the sample.

Procedure:

A known mass of the sample is sealed in the sample vessel.

The calorimeter is cooled to a low temperature (e.g., near liquid nitrogen or helium

temperatures).

The sample is heated in small, incremental steps by supplying a known amount of electrical

energy.

The temperature is allowed to equilibrate after each heating step, and the temperature rise is

precisely measured.

The heat capacity at each temperature is calculated from the energy input and the

temperature rise.

This process is repeated over the desired temperature range (e.g., from low temperatures up

to room temperature and above).

The standard molar entropy at 298.15 K is then calculated by integrating the heat capacity

data (as Cp/T) from 0 K to 298.15 K, including any phase transitions (like melting) that occur

within this range.[7][8]

Vapor Pressure Measurement
The vapor pressure of benzyl mercaptan can be measured using several techniques,

depending on the pressure range of interest.

Static Method: This method involves introducing the liquid into an evacuated, thermostated

vessel and measuring the pressure directly with a pressure transducer once equilibrium is

established. This is suitable for higher vapor pressures.

Knudsen Effusion Method: This technique is used for low vapor pressures. The rate of mass

loss of the substance effusing through a small orifice in a Knudsen cell into a high vacuum is
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measured. The vapor pressure is then calculated from the rate of effusion using the Hertz-

Knudsen equation.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the experimental determination of the

key thermochemical properties of benzyl mercaptan.
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Caption: Workflow for determining thermochemical properties of benzyl mercaptan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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